Cas no 956184-27-3 ((4-Bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate)

• Product Name: (4-Bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• CAS No: 956184-27-3
• MF: C₂₃H₁₅BrCl₃N₃O₂
• MW: 551.647101640701
• CID: 5694275
• PubChem ID: 3839689
• Update Time: 2023-10-14

(4-Bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]carbamate
• 5R-1195
• (4-bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• AKOS005094555
• (4-bromophenyl)methylN-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• 956184-27-3
• 4-bromobenzyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• Carbamic acid, N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-, (4-bromophenyl)methyl ester
• (4-Bromophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate

• Inchi： 1S/C23H15BrCl3N3O2/c24-16-8-6-14(7-9-16)13-32-23(31)29-20-12-28-30(21(20)15-4-2-1-3-5-15)22-18(26)10-17(25)11-19(22)27/h1-12H,13H2,(H,29,31)
• InChI Key： HVJOLZHHHAMPSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(NC1C=NN(C2C(=CC(=CC=2Cl)Cl)Cl)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 548.94132g/mol
• Monoisotopic Mass: 548.94132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 631.3±55.0 °C(Predicted)
• pka: 12.37±0.70(Predicted)